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Compound of Interest

Compound Name: potassium;propanoate

Cat. No.: B7823143 Get Quote

Potassium Propanoate: A Technical Overview
Prepared for: Researchers, Scientists, and Drug Development Professionals

This document provides core technical data on potassium propanoate, a compound of interest

in various scientific and pharmaceutical applications.

Chemical Identity and Properties
Potassium propanoate, also known as potassium propionate, is the potassium salt of propanoic

acid.[1][2] It is widely used as a food preservative, where it is designated by the E number

E283 in Europe.[1][2][3]
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Parameter Value Source

Preferred IUPAC Name Potassium propanoate [1]

Synonyms
Potassium propionate, E283,

INS No. 283
[1][2][4]

CAS Number 327-62-8 [1][4][5]

Chemical Formula C₃H₅KO₂ [1][4][5]

Molecular Weight 112.17 g/mol [4][5]

Appearance
White or colorless crystalline

solid
[1][4]

Solubility
Freely soluble in water, soluble

in ethanol
[1][4]

Molecular Structure
The chemical structure of potassium propanoate consists of a potassium cation (K⁺) and a

propanoate anion (CH₃CH₂COO⁻).

Logical Relationship: From Acid to Salt

The formation of potassium propanoate from its parent acid, propanoic acid, is a

straightforward acid-base reaction.

Reactants Products
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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